Cas no 17194-82-0 (4-Hydroxyphenylacetamide)

4-Hydroxyphenylacetamide Properties

Names and Identifiers

• 2-(4-Hydroxyphenyl)acetamide
• 4-Hydroxyphenylacetamide
• p-Hydroxyphenylacetamide
• 4-Hydroxybenzeneacetamide
• PHAA
• ATENOLOL IMP A
• ATENOLOL IMPURITY A
• HydroxyphenylacetaMide
• Atenolol EP Impurity A
• Atenolol IMpurity –A(EP)
• LABOTEST-BB LT00848172
• NSC187193
• 2-(p-Hydroxyphenyl)acetamide
• 2-(4-Hydroxyphenyl)acetamide; Atenolol Imp. A (EP); Atenolol Impurity A
• PS-4609
• s12297
• P-Hydroxyphenyl-acetamide
• HYDROXYPHENYLACETAMIDE, 4-
• 4-hydroxy phenylacetamide
• p-(Carbamoylmethyl)phenol
• 2-(4-Hydroxyphenyl)-ethylamide
• Acetamide, 2-(p-hydroxyphenyl)-
• DTXSID4066171
• AC-6787
• Oprea1_206241
• 3-10-00-00434 (Beilstein Handbook Reference)
• BDBM50339587
• InChI=1/C8H9NO2/c9-8(11)5-6-1-3-7(10)4-2-6/h1-4,10H,5H2,(H2,9,11)
• 17194-82-0
• 4-(Hydroxyphenyl)acetamide
• FT-0618731
• 4-Hydroxyphenylacetamide, 99%
• NS00025637
• SY001683
• alpha-(p-Hydroxyphenyl)acetamide
• CS-W016314
• 0HY0N4ITN4
• Benzeneacetamide, 4-hydroxy-
• NSC-187193
• BRN 2085984
• p-Hydroxyphenyl acetamide
• H0853
• (4-Hydroxyphenyl)acetamide
• CHEBI:194828
• CCG-356424
• P-HYDROXY BENZYLAMIDE
• 4-Hydroxyphenylacetamide,(S)
• SCHEMBL661973
• UNII-0HY0N4ITN4
• AKOS005716492
• A811367
• MFCD00017145
• NSC 187193
• W-107869
• Q27236794
• YBPAYPRLUDCSEY-UHFFFAOYSA-
• FT-0618730
• EINECS 241-235-0
• CHEMBL447310
• 2-(4-hydroxyphenyl)acetamide;4-Hydroxyphenylacetamide
• (p-Hydroxyphenyl)acetamide
• EN300-219225
• STL163593
• BBL012281
• DB-043877
• 4-HYDROXYPHENYLACETAMIDE
• P-HYDROXYPHENYLACETAMIDE
• 4-HYDROXYBENZENEACETAMIDE
• +Expand

• MDL： MFCD00017145
• InChIKey： YBPAYPRLUDCSEY-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9NO2/c9-8(11)5-6-1-3-7(10)4-2-6/h1-4,10H,5H2,(H2,9,11)
• SMILES： OC1=CC=C(CC(N)=O)C=C1
• BRN： 2085984

Computed Properties

• Exact Mass: 151.06300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 151.063
• Heavy Atom Count: 11
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• LogP: 1.12030
• PSA: 63.32000
• Refractive Index: 1.5810 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 403.9 ℃ at 760 mmHg
• Melting Point: 175.0 to 179.0 deg-C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 198.1±24.0 °C
• Color/Form: White or yellowish crystalline powder
• Solubility: dissolve in water
• Density: 1.2023 (rough estimate)

4-Hydroxyphenylacetamide Security Information

• Symbol: GHS07
• RTECS：AC3851500
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S36-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

4-Hydroxyphenylacetamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides